Cas no 69440-42-2 (Pyridinium,3-[[(dimethylamino)carbonyl]oxy]-1-(2-hydroxyethyl)-, chloride (1:1))
69440-42-2 structure
Product Name:Pyridinium,3-[[(dimethylamino)carbonyl]oxy]-1-(2-hydroxyethyl)-, chloride (1:1)
CAS No:69440-42-2
MF:C10H15ClN2O3
MW:246.690701723099
CID:519212
PubChem ID:3052949
Update Time:2025-04-19
Pyridinium,3-[[(dimethylamino)carbonyl]oxy]-1-(2-hydroxyethyl)-, chloride (1:1) Chemical and Physical Properties
Names and Identifiers
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- Pyridinium,3-[[(dimethylamino)carbonyl]oxy]-1-(2-hydroxyethyl)-, chloride (1:1)
- [1-(2-hydroxyethyl)pyridin-1-ium-3-yl] N,N-dimethylcarbamate,chloride
- 3-Dimethylcarbamoyloxy-1-(2-hydroxyethyl)pyridinium chloride
- Pyridinium, 3-dimethylcarbamoyloxy-1-(2-hydroxyethyl)-, chloride
- Pyridinium, 3-hydroxy-1-(2-hydroxyethyl)-, chloride, 3-dimethylcarbamate
- DTXSID60989307
- 69440-42-2
- 3-[(DIMETHYLCARBAMOYL)OXY]-1-(2-HYDROXYETHYL)PYRIDIN-1-IUM CHLORIDE
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- Inchi: 1S/C10H15N2O3.ClH/c1-11(2)10(14)15-9-4-3-5-12(8-9)6-7-13;/h3-5,8,13H,6-7H2,1-2H3;1H/q+1;/p-1
- InChI Key: NXTLDOVTBCOKRD-UHFFFAOYSA-M
- SMILES: [Cl-].O(C(N(C)C)=O)C1=CC=C[N+](=C1)CCO
Computed Properties
- Exact Mass: 230.9598
- Monoisotopic Mass: 246.0771200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 209
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.6Ų
Experimental Properties
- PSA: 53.32
Pyridinium,3-[[(dimethylamino)carbonyl]oxy]-1-(2-hydroxyethyl)-, chloride (1:1) Related Literature
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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4. Diterpenoids
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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